(3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C14H10N2O2
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)imino-1H-indol-2-one
• InChI: InChI=1S/C14H10N2O2/c17-12-8-4-3-7-11(12)15-13-9-5-1-2-6-10(9)16-14(13)18/h1-8,17H,(H,15,16,18)
• InChI Key: SOBNMZWOQJHFCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC3=CC=CC=C3O)C(=O)N2

Description

(3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one is a compound that belongs to the class of Schiff bases, which are typically formed by the condensation of primary amines with carbonyl compounds. This compound is characterized by the presence of an imino group (C=N) and a hydroxyphenyl group attached to an indolone core. Schiff bases are known for their diverse biological activities and are widely studied in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one typically involves the condensation reaction between 2-hydroxyaniline and isatin. The reaction is usually carried out in an organic solvent such as ethanol or methanol, under reflux conditions. The reaction mixture is heated to facilitate the formation of the imino bond, and the product is then isolated by filtration and recrystallization.

Industrial Production Methods

On an industrial scale, the synthesis of this compound can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of catalysts, such as acidic or basic catalysts, can also enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions

(3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:

Oxidation: The hydroxyphenyl group can be oxidized to form quinone derivatives.

Reduction: The imino group can be reduced to form amine derivatives.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO_4) and hydrogen peroxide (H_2O_2).

Reduction: Reducing agents such as sodium borohydride (NaBH_4) or lithium aluminum hydride (LiAlH_4) are typically used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

Chemistry

In chemistry, (3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one is used as a ligand in coordination chemistry. It forms stable complexes with various metal ions, which are studied for their catalytic and electronic properties.

Biology

In biological research, this compound is investigated for its potential as an antimicrobial and anticancer agent. Its ability to chelate metal ions makes it a candidate for developing metal-based drugs.

Medicine

In medicinal chemistry, derivatives of this compound are explored for their pharmacological activities. They are studied for their potential to inhibit enzymes and receptors involved in various diseases.

Industry

In the industrial sector, this compound is used in the synthesis of dyes and pigments due to its chromophoric properties. It is also explored for its potential in developing new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of (3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one involves its ability to interact with biological macromolecules. The imino group can form hydrogen bonds with proteins and nucleic acids, affecting their structure and function. The hydroxyphenyl group can participate in redox reactions, influencing cellular oxidative stress pathways. These interactions can lead to the inhibition of enzymes and disruption of cellular processes, contributing to its biological activities.

Comparison with Similar Compounds

Similar Compounds

• (E)-2-[(2-hydroxyphenyl)imino]methylphenol
• (E)-4-chloro-2-[(2-hydroxyphenyl)imino]methylphenol
• (E)-2-[(2-hydroxyphenyl)imino]methyl-4-methoxyphenol

Uniqueness

Compared to similar compounds, (3Z)-3-[(2-hydroxyphenyl)imino]-1,3-dihydro-2H-indol-2-one has a unique indolone core, which imparts distinct electronic and steric properties. This uniqueness can influence its binding affinity to metal ions and biological targets, making it a valuable compound for various applications in research and industry.